BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide on the
Thermochemical Properties of 3-
Hydroxypropionitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxypropionitrile

Cat. No.: B137533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data
for 3-Hydroxypropionitrile (3-HPN), a versatile bifunctional molecule of significant interest in
organic synthesis and as a precursor in the pharmaceutical and materials science industries.
Understanding its thermodynamic properties is crucial for process optimization, safety
assessments, and computational modeling.

Core Thermochemical Data

The following tables summarize the key thermochemical and physical properties of 3-
Hydroxypropionitrile. The data presented is primarily derived from the comprehensive
experimental and computational study by Roux et al. (2007), supplemented with data from
other established chemical databases.

Table 1: Standard Molar Enthalpies at 298.15 K
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Thermochemic Value o
Symbol Phase Citation
al Parameter (kJ-mol—?)
Standard Molar
Enthalpy of AcH° Liquid -1620.5+0.8 [1]
Combustion
Standard Molar
Enthalpy of Liquid -1535+1.6 [1]
Formation
Standard Molar
Enthalpy of AvapH° Liquid - Gas 62.3+£0.5 [1][2]
Vaporization
Standard Molar
Enthalpy of Gas -91.2+14 [1]
Formation
Table 2: Physical Properties
Property Value Conditions Citation
Molecular Formula CsHsNO [3]
Molar Mass 71.08 g-mol—1 [3]
Melting Point -46 °C (227.15 K)
Boiling Point 228 °C (501.15 K) at 1013 hPa
Density 1.04 g-mL™? at 25 °C
Refractive Index 1.425 at 20 °C
<0.1 mmHg (<0.01
Vapor Pressure at 20 °C
hPa)
Flash Point 113 °C (Closed Cup) [4]
Experimental Protocols
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/238642997_Experimental_and_computational_thermochemical_study_of_3-hydroxypropanenitrile
https://www.researchgate.net/publication/238642997_Experimental_and_computational_thermochemical_study_of_3-hydroxypropanenitrile
https://www.researchgate.net/publication/238642997_Experimental_and_computational_thermochemical_study_of_3-hydroxypropanenitrile
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109784&Mask=4
https://www.researchgate.net/publication/238642997_Experimental_and_computational_thermochemical_study_of_3-hydroxypropanenitrile
https://www.sigmaaldrich.com/US/en/product/aldrich/109924
https://www.sigmaaldrich.com/US/en/product/aldrich/109924
https://www.merckmillipore.com/SG/en/product/3-Hydroxypropionitrile,MDA_CHEM-818084
https://www.sigmaaldrich.com/HK/zh/product/mm/818084
https://www.merckmillipore.com/SG/en/product/3-Hydroxypropionitrile,MDA_CHEM-818084
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The experimental values for the standard molar enthalpy of combustion and vaporization were
determined through precise calorimetric and transpiration methods, respectively, as detailed by
Roux et al. (2007).

Determination of Enthalpy of Combustion

The standard molar enthalpy of combustion of liquid 3-Hydroxypropionitrile was determined
using static bomb combustion calorimetry.[1]

Experimental Workflow:
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Sample Preparation

Purify 3-HPN sample

Determine sample purity (e.g., GC)

Accurately weigh the sample in a crucible

Bomb Calorimetry

Place crucible in a static bomb calorimeter

Pressurize bomb with excess pure oxygen

Ignite the sample

Measure the temperature change of the water bath

Data Analysis

Calibrate the calorimeter using a standard (e.g., benzoic acid)

l

|

Apply corrections (e.g., for ignition energy, acid formation)

l

Calculate the standard specific energy of combustion

l

Convert to standard molar enthalpy of combustion

Click to download full resolution via product page

Static Bomb Combustion Calorimetry Workflow

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b137533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A purified and accurately weighed sample of 3-Hydroxypropionitrile is placed in a crucible
within a static bomb calorimeter. The bomb is then pressurized with a surplus of pure oxygen.
The sample is ignited, and the resulting temperature increase of the surrounding water bath is
meticulously measured. The calorimeter is calibrated using a substance with a known heat of
combustion, such as benzoic acid. Corrections are applied to account for factors like the
ignition energy and the formation of nitric acid. From these measurements, the standard
specific energy of combustion is calculated and subsequently converted to the standard molar
enthalpy of combustion.[1]

Determination of Enthalpy of Vaporization

The standard molar enthalpy of vaporization was determined using the transpiration method.[1]

Experimental Workflow:
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Experimental Setup

Place 3-HPN in a saturator within a thermostat-controlled bath

Pass a stream of inert gas (N2) at a known flow rate through the saturator

Vapor Collection

Maintain a constant temperature

The gas stream becomes saturated with 3-HPN vapor

Trap the vapor downstream (e.g., using a cold trap or absorbent)

Accurately measure the mass of the condensed vapor

Calcylation

Calculate the partial pressure of 3-HPN from the mass and gas volume

Y

Repeat at several temperatures

Y

Plot In(p) vs 1/T (Clausius-Clapeyron equation)

Y

Determine AvapH° from the slope of the line
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3C(gr) + 2.5H2(g) + 0.5N2(g) + 0.502(g)
(Elements in standard state)

AfH°(l) = -153.5 kJ-mol-2

3-HPN () AfH°(g) = -91.2 kJ-mol-*

AvapH® = 62.3 kJ-mol~1t

3-HPN (g)

3C02(g) + 2.5H20(l) + 0.5N2(q)
(Combustion Products)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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